Cas no 1805959-54-9 (4-Amino-2-cyano-3-(difluoromethyl)pyridine)
1805959-54-9 structure
Product Name:4-Amino-2-cyano-3-(difluoromethyl)pyridine
CAS No:1805959-54-9
MF:C7H5F2N3
MW:169.131507635117
CID:4845882
Update Time:2023-08-19
4-Amino-2-cyano-3-(difluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
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- 4-Amino-2-cyano-3-(difluoromethyl)pyridine
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- Inchi: 1S/C7H5F2N3/c8-7(9)6-4(11)1-2-12-5(6)3-10/h1-2,7H,(H2,11,12)
- InChI Key: BQNCXKYRHMJUAJ-UHFFFAOYSA-N
- SMILES: FC(C1C(C#N)=NC=CC=1N)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 198
- XLogP3: 0.8
- Topological Polar Surface Area: 62.7
4-Amino-2-cyano-3-(difluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029078835-250mg |
4-Amino-2-cyano-3-(difluoromethyl)pyridine |
1805959-54-9 | 97% | 250mg |
$470.40 | 2022-04-01 | |
| Alichem | A029078835-500mg |
4-Amino-2-cyano-3-(difluoromethyl)pyridine |
1805959-54-9 | 97% | 500mg |
$798.70 | 2022-04-01 | |
| Alichem | A029078835-1g |
4-Amino-2-cyano-3-(difluoromethyl)pyridine |
1805959-54-9 | 97% | 1g |
$1,549.60 | 2022-04-01 |
4-Amino-2-cyano-3-(difluoromethyl)pyridine Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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